Cas no 1049397-62-7 (methyl 4-[({2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}carbamoyl)formamido]benzoate)

• Product Name: methyl 4-[({2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}carbamoyl)formamido]benzoate
• CAS No: 1049397-62-7
• MF: C₂₂H₂₅ClN₄O₄
• MW: 444.911304235458
• CID: 6052955
• PubChem ID: 42269042
• Update Time: 2025-11-01

methyl 4-[({2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}carbamoyl)formamido]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[({2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}carbamoyl)formamido]benzoate
• GNCVZDFYJWFWEU-UHFFFAOYSA-N
• methyl 4-[[2-[2-[4-(4-chlorophenyl)piperazin-1-yl]ethylamino]-2-oxoacetyl]amino]benzoate
• 1049397-62-7
• methyl 4-(2-((2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)amino)-2-oxoacetamido)benzoate
• F5266-0391
• AKOS024504484

• Inchi： 1S/C22H25ClN4O4/c1-31-22(30)16-2-6-18(7-3-16)25-21(29)20(28)24-10-11-26-12-14-27(15-13-26)19-8-4-17(23)5-9-19/h2-9H,10-15H2,1H3,(H,24,28)(H,25,29)
• InChI Key： GNCVZDFYJWFWEU-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(C(NCCN2CCN(C3=CC=C(Cl)C=C3)CC2)=O)=O)C=C1

Computed Properties

• Exact Mass: 444.1564330g/mol
• Monoisotopic Mass: 444.1564330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 91Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-[({2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}carbamoyl)formamido]benzoate

Methyl 4-[({2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl}carbamoyl)formamido]benzoate: A Comprehensive Overview

Methyl 4-[({2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}carbamoyl)formamido]benzoate (CAS No. 1049397-62-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a benzamide derivative, is characterized by its unique structural features, including a piperazine ring and a chlorophenyl substituent. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing scientific investigation.

The chemical structure of methyl 4-[({2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}carbamoyl)formamido]benzoate is composed of a benzene ring with a methyl ester group at the para position, an amide linkage, and a substituted piperazine moiety. The presence of the chlorophenyl group adds to the compound's hydrophobicity and influences its pharmacological properties. This intricate structure has been studied for its potential as a lead compound in drug discovery, particularly in the development of agents targeting central nervous system (CNS) disorders.

Recent research has highlighted the importance of methyl 4-[({2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}carbamoyl)formamido]benzoate in various therapeutic areas. For instance, studies have shown that this compound exhibits potent activity against certain types of cancer cells, particularly those associated with neuroblastoma and glioblastoma. The mechanism of action is believed to involve the modulation of signaling pathways that are critical for cell proliferation and survival.

In addition to its anti-cancer properties, methyl 4-[({2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}carbamoyl)formamido]benzoate has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that it can effectively reduce inflammation in animal models of inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis. The anti-inflammatory effects are thought to be mediated through the inhibition of pro-inflammatory cytokines and the modulation of immune cell function.

The pharmacokinetic properties of methyl 4-[({2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}carbamoyl)formamido]benzoate have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for its potential use as an oral therapeutic agent. The compound's high lipophilicity facilitates its crossing of biological membranes, including the blood-brain barrier (BBB), making it a promising candidate for treating CNS disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 4-[({2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}carbamoyl)formamido]benzoate in various indications. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The synthetic route for producing methyl 4-[({2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}carbamoyl)formamido]benzoate has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the piperazine ring, introduction of the chlorophenyl substituent, and coupling with the benzamide moiety. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have been employed to enhance the efficiency and scalability of the process.

In conclusion, methyl 4-[({2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}carbamoyl)formamido]benzoate (CAS No. 1049397-62-7) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and clinical applications, paving the way for potential breakthroughs in treating various diseases.